Cas no 1807125-71-8 (Methyl 5-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate)

• Product Name: Methyl 5-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate
• CAS No: 1807125-71-8
• MF: C₉H₈BrF₂NO₃
• MW: 296.065528869629
• CID: 4805065
• Update Time: 2025-05-19

Methyl 5-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate

• Inchi： 1S/C9H8BrF2NO3/c1-16-9(15)5-6(8(11)12)13-3-4(2-10)7(5)14/h3,8H,2H2,1H3,(H,13,14)
• InChI Key： AZCPTBNMQYNSNW-UHFFFAOYSA-N
• SMILES： BrCC1=CNC(C(F)F)=C(C(=O)OC)C1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 390
• XLogP3: 1.4
• Topological Polar Surface Area: 55.4

Additional information on Methyl 5-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate

Methyl 5-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate: A Versatile Pyridine Derivative for Advanced Research

Methyl 5-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate (CAS No. 1807125-71-8) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, with its unique combination of bromomethyl, difluoromethyl, and hydroxypyridine functional groups, offers researchers a versatile building block for drug discovery and material science applications.

The molecular structure of Methyl 5-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate features multiple reactive sites that make it particularly valuable for synthetic chemistry. The bromomethyl group at position 5 serves as an excellent leaving group for nucleophilic substitution reactions, while the difluoromethyl moiety at position 2 contributes to the compound's metabolic stability and lipophilicity. These properties align with current research trends focusing on fluorinated compounds in medicinal chemistry.

Recent studies highlight the growing importance of difluoromethyl-substituted pyridines in developing novel enzyme inhibitors. The presence of both hydroxy and ester functional groups in this compound allows for diverse chemical modifications, making it a valuable intermediate in the synthesis of potential therapeutic agents. Researchers are particularly interested in its application for creating targeted protein degraders (PROTACs), a hot topic in drug discovery circles.

From a synthetic chemistry perspective, CAS 1807125-71-8 offers several advantages. The compound's crystalline nature facilitates purification processes, while its moderate solubility in common organic solvents makes it practical for various reaction conditions. These characteristics have made it increasingly popular in high-throughput screening libraries and combinatorial chemistry approaches.

The pharmaceutical industry has shown particular interest in Methyl 5-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine derivatives for their potential in addressing challenging biological targets. The compound's ability to serve as a precursor for kinase inhibitors aligns with current research priorities in oncology and inflammatory diseases. Its structural features may contribute to improved pharmacokinetic properties in drug candidates.

In material science applications, the bromomethyl pyridine moiety of this compound has demonstrated utility in polymer modification and surface functionalization. Researchers are exploring its use in creating advanced materials with tailored properties for electronic and optoelectronic applications. The difluoromethyl group adds unique electronic characteristics that may benefit material performance.

Quality control of Methyl 5-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate typically involves HPLC analysis with UV detection, ensuring high purity for research applications. The compound's stability under standard laboratory conditions makes it convenient for storage and handling, though proper inert atmosphere techniques are recommended for long-term preservation.

Recent patent literature reveals growing intellectual property activity surrounding pyridine-3-carboxylate derivatives, particularly those containing difluoromethyl groups. This trend reflects the compound's potential in developing next-generation therapeutics and specialty chemicals. Researchers should monitor this space for emerging applications and synthetic methodologies.

From an environmental perspective, the development of more efficient synthetic routes to Methyl 5-(bromomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate has become a focus area, aligning with green chemistry principles. Recent advances in catalytic methods have shown promise in reducing waste generation during its production.

The compound's unique structural features continue to inspire innovative research applications. As the scientific community seeks solutions to complex challenges in healthcare and technology, CAS 1807125-71-8 remains a valuable tool in the chemist's arsenal, offering multiple avenues for molecular design and discovery.